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Compound of Interest

Compound Name: Cellohexaose

L  Get Quote

Cat. No.: B014059

This document provides essential safety and logistical information for the proper disposal of
Cellohexaose, ensuring the safety of laboratory personnel and compliance with standard
protocols.

Cellohexaose is a hexasaccharide composed of D-glucose units.[1] While it is not classified as
a hazardous substance, proper handling and disposal are crucial for maintaining a safe
laboratory environment.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Cellohexaose.

Property

Value

Molecular Formula

C36H62031[1][2]

Molecular Weight 990.9 g/mol [1]

Appearance White solid/powder

Melting Point 275-278°C (decomposes)[3]
Solubility Soluble in water

Hazard Classification

Not classified as hazardous[4]

Storage Temperature

Room temperature[5]
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Disposal Protocol

Follow these step-by-step instructions for the safe disposal of Cellohexaose.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.
2. For Small Spills:

o If a small amount of Cellohexaose powder is spilled, it can be swept up and disposed of in
the regular solid waste stream.

o Avoid generating dust. If necessary, lightly moisten the powder with water to prevent it from
becoming airborne.

3. For Unused or Waste Product:

o Solid Waste: Uncontaminated Cellohexaose can typically be disposed of as non-hazardous
solid waste. Place the material in a sealed container to prevent dust formation and discard it
in the regular laboratory trash.

e Agqueous Solutions: If Cellohexaose is in an aqueous solution, it can generally be disposed
of down the drain with copious amounts of water. Check with your local institutional
guidelines and wastewater regulations to ensure compliance.

4. Decontamination:
¢ Clean any contaminated surfaces with water.
5. Regulatory Compliance:

o Always consult your institution's specific safety guidelines and local regulations for chemical
disposal. While Cellohexaose is not considered hazardous, institutional policies may have
specific requirements.

Experimental Workflow: Disposal Decision Tree
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The following diagram illustrates the decision-making process for the proper disposal of
Cellohexaose.

Start: Cellohexaose for Disposal

Is it a spill?

Small or large spill? Is it in an aqueous solution?

Sweep up, avoid dust.
Dispose in solid waste.

Dispose as non-hazardous Dispose down the drain
solid waste. with plenty of water.

Consult institutional safety office.

and institutional policies.

Verify with local regulations 1
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Caption: Cellohexaose Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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